Cas no 90086-80-9 (Bicyclo[2.2.1]hept-5-ene-2-carboxaldehyde,oxime)

Bicyclo[2.2.1]hept-5-ene-2-carboxaldehyde,oxime Properties

Names and Identifiers

• Bicyclo[2.2.1]hept-5-ene-2-carboxaldehyde,oxime
• bicyclo[2.2.1]hept-5-ene-2-carbaldehyde oxime
• syn-bicyclo<2.2.1>hept-5-ene-2-endo-carboxaldehyde oxime
• Bicyclo(2.2.1)hept-5-ene-2-carbaldehyde oxime
• 90086-80-9
• EINECS 290-205-3
• +Expand

• InChIKey： YRJJACGAHQXMPD-WEVVVXLNSA-N
• Inchi： InChI=1S/C8H11NO/c10-9-5-8-4-6-1-2-7(8)3-6/h1-2,5-8,10H,3-4H2/b9-5+
• SMILES： C1C2CC(C1C=C2)C=NO

Computed Properties

• Exact Mass: 137.08400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 137.084063974g/mol
• Heavy Atom Count: 10
• Complexity: 186
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.4
• Topological Polar Surface Area: 32.6Ų

Experimental Properties

• LogP: 1.65860
• PSA: 32.59000